Cas no 1172880-33-9 (3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole
• CAS No: 1172880-33-9
• MF: C₂₁H₁₉N₃OS
• MW: 361.46006321907
• CID: 5397750
• Update Time: 2025-06-15

3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylpyrazol-1-yl)-[4-(4-methylphenyl)-3-pyrrol-1-ylthiophen-2-yl]methanone
• 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole

• Inchi： 1S/C21H19N3OS/c1-14-6-8-17(9-7-14)18-13-26-20(19(18)23-10-4-5-11-23)21(25)24-16(3)12-15(2)22-24/h4-13H,1-3H3
• InChI Key： WERNJUUODZGDEL-UHFFFAOYSA-N
• SMILES： C(N1C(C)=CC(C)=N1)(C1SC=C(C2=CC=C(C)C=C2)C=1N1C=CC=C1)=O

Additional information on 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole

Introduction to 3,5-Dimethyl-1-[4-(4-Methylphenyl)-3-(1H-Pyrrol-1-yl)thiophene-2-carbonyl]-1H-Pyrrole (CAS No. 1172880-33-9)

3,5-Dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole (CAS No. 1172880-33-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including pharmaceuticals and advanced materials. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole is composed of a pyrazole core linked to a thiophene moiety through a carbonyl group. The thiophene ring is further substituted with a 4-methylphenyl group and a pyrrole ring. This intricate arrangement of functional groups imparts the compound with unique physical and chemical properties, making it an interesting subject for both academic and industrial research.

In terms of synthesis, several methods have been reported for the preparation of 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole. One common approach involves the condensation of 4-(4-methylphenyl)-3-(pyrrol-1-yl)thiophene-2-carbaldehyde with 3,5-dimethylpyrazole in the presence of a suitable catalyst. This method typically yields high purity products and can be scaled up for industrial production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and improving yields.

The biological activities of 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole have been extensively studied in various contexts. One notable application is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole has also shown promise in cancer research. Studies have demonstrated that it can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival. These findings have sparked interest in exploring its potential as an anticancer agent.

In addition to its biological activities, 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole has been investigated for its potential applications in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Recent studies have focused on optimizing the molecular design to enhance charge transport properties and improve device performance.

The environmental impact of 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole is another important consideration. Research has shown that this compound can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reagents. This approach not only reduces environmental impact but also aligns with the growing demand for sustainable chemical processes.

In conclusion, 3,5-dimethyl-1-[4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carbonyl]-1H-pyrazole (CAS No. 1172880-33-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and diverse biological activities make it an exciting area of research for both academic scientists and industry professionals. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing various fields of science and technology.